Cas no 62645-06-1 (1(2H)-Phthalazinone, 4-(methylsulfonyl)-)

• Product Name: 1(2H)-Phthalazinone, 4-(methylsulfonyl)-
• CAS No: 62645-06-1
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• MDL: MFCD28671857
• CID: 436578
• PubChem ID: 71384204
• Update Time: 2025-10-18

1(2H)-Phthalazinone, 4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(methylsulfonyl)-
• 4-methylsulfonyl-2H-phthalazin-1-one
• 62645-06-1
• 4-(Methanesulfonyl)phthalazin-1(2H)-one
• DTXSID90806477
• 4-(Methylsulfonyl)phthalazin-1(2H)-one
• SY284915

• MDL： MFCD28671857
• Inchi： 1S/C9H8N2O3S/c1-15(13,14)9-7-5-3-2-4-6(7)8(12)10-11-9/h2-5H,1H3,(H,10,12)
• InChI Key： FKGHDASBJQUZOF-UHFFFAOYSA-N
• SMILES： S(C)(C1C2C=CC=CC=2C(NN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 224.02564
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 75.6

Additional information on 1(2H)-Phthalazinone, 4-(methylsulfonyl)-

Comprehensive Analysis of 1(2H)-Phthalazinone, 4-(methylsulfonyl)- (CAS No. 62645-06-1)

1(2H)-Phthalazinone, 4-(methylsulfonyl)- (CAS No. 62645-06-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by the presence of a phthalazinone core and a methylsulfonyl group, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in the development of bioactive molecules.

In recent years, the demand for sulfonyl-containing compounds like 1(2H)-Phthalazinone, 4-(methylsulfonyl)- has surged, driven by their versatility in medicinal chemistry. The methylsulfonyl moiety is known for its electron-withdrawing properties, which can enhance the reactivity and stability of the parent molecule. This makes it a valuable intermediate in the synthesis of small-molecule inhibitors and kinase-targeted therapies, areas that are currently trending in biomedical research.

One of the most frequently asked questions about 1(2H)-Phthalazinone, 4-(methylsulfonyl)- revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature further adds to its practicality as a reagent in synthetic chemistry.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been investigated for use in organic electronics due to its conjugated system and ability to participate in charge-transfer interactions. This aligns with the growing interest in sustainable materials and green chemistry, topics that dominate current scientific discourse. Researchers are also exploring its role in catalysis, where its structural features could facilitate novel reaction pathways.

From an industrial perspective, 1(2H)-Phthalazinone, 4-(methylsulfonyl)- is often discussed in the context of scalable synthesis and cost-effective production. Optimizing its synthesis to reduce waste and improve yield is a key focus, reflecting the broader shift toward sustainable manufacturing practices. Companies specializing in fine chemicals are increasingly adopting greener methodologies to meet regulatory and environmental standards.

Another area of interest is the compound's potential in computational chemistry. With the rise of AI-driven drug discovery, researchers are using molecular docking and quantum mechanical calculations to predict its interactions with biological targets. This approach not only accelerates the identification of promising candidates but also reduces the need for extensive experimental screening.

In summary, 1(2H)-Phthalazinone, 4-(methylsulfonyl)- (CAS No. 62645-06-1) is a multifaceted compound with broad relevance in modern chemistry and biotechnology. Its unique properties make it a valuable tool for researchers working on drug development, material science, and catalytic processes. As the scientific community continues to explore its potential, this compound is likely to remain a topic of significant interest in both academic and industrial settings.